Cas no 20461-70-5 (Decanoyl-N-taurine Sodium Salt)

• Product Name: Decanoyl-N-taurine Sodium Salt
• CAS No: 20461-70-5
• MF: C₁₃H₂₆NNaO₄S
• MW: 315.40461397171
• CID: 280906
• PubChem ID: 23678428
• Update Time: 2025-05-25

Decanoyl-N-taurine Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[methyl(1-oxodecyl)amino]-, sodium salt (1:1)
• Sodium 2-[decanoyl(methyl)amino]ethanesulfonate
• Ethanesulfonic acid, 2-(methyl(1-oxodecyl)amino)-, sodium salt (1:1)
• Ethanesulfonic acid, 2-(methyl(1-oxodecyl)amino)-, sodium salt
• Sodium caproyl methyl taurate
• Decanoyl-N-taurine Sodium Salt
• 6SZ7ZVS1TK
• SODIUM CAPROYL METHYLTAURATE
• SODIUM CAPROYL METHYLTAURATE [INCI]
• DTXSID5066617
• TAURINE, N-DECANOYL-N-METHYL-, SODIUM SALT
• Ethanesulfonic acid, 2-[methyl(1-oxodecyl)amino]-, sodium salt
• sodium;2-[decanoyl(methyl)amino]ethanesulfonate
• SODIUM N-DECANOYL-N-METHYLTAURINE
• 20461-70-5
• UNII-6SZ7ZVS1TK
• SODIUM METHYL CAPROYL TAURATE
• Q27265462

• Inchi： 1S/C13H27NO4S.Na/c1-3-4-5-6-7-8-9-10-13(15)14(2)11-12-19(16,17)18;/h3-12H2,1-2H3,(H,16,17,18);/q;+1/p-1
• InChI Key： UKWMFBTXDPSTCV-UHFFFAOYSA-M
• SMILES： S(CCN(C)C(CCCCCCCCC)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 315.14818
• Monoisotopic Mass: 315.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9A^2

Experimental Properties

• Melting Point: >209°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 77.51

Decanoyl-N-taurine Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Decanoyl-N-taurine Sodium Salt

Decanoyl-N-taurine Sodium Salt (CAS No. 20461-70-5): A Comprehensive Overview

Decanoyl-N-taurine Sodium Salt, chemically identified by the CAS number 20461-70-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a sodium salt derivative of N-taurine combined with a decanoyl group, has garnered attention for its potential applications in drug delivery systems, lipid-based formulations, and as an intermediate in synthetic chemistry. The unique structural properties of Decanoyl-N-taurine Sodium Salt make it a versatile candidate for various biochemical and therapeutic applications.

The molecular structure of Decanoyl-N-taurine Sodium Salt consists of a long-chain fatty acid (decanoyl) linked to the amino acid taurine through an amide bond. The sodium salt form enhances its solubility in aqueous solutions, making it particularly useful for formulations requiring both lipophilic and hydrophilic properties. This balance is crucial in developing advanced drug delivery systems, such as micelles and liposomes, which can encapsulate hydrophobic drugs and improve their bioavailability.

In recent years, research has highlighted the role of N-taurine derivatives in modulating cellular processes and enhancing the efficacy of therapeutic agents. The decanoyl group in Decanoyl-N-taurine Sodium Salt contributes to its ability to interact with biological membranes, potentially facilitating the penetration of other molecules across cell membranes. This property has been explored in studies aiming to improve the delivery of anticancer drugs and other therapeutic compounds.

One of the most compelling aspects of Decanoyl-N-taurine Sodium Salt is its potential application in peptide and protein stabilization. The amide bond within its structure can form hydrogen bonds with other biomolecules, enhancing the stability of peptides and proteins during storage and transport. This characteristic is particularly valuable in the pharmaceutical industry, where maintaining the integrity of biologic drugs is essential for their efficacy.

Recent advancements in synthetic chemistry have also demonstrated the utility of Decanoyl-N-taurine Sodium Salt as a building block for more complex molecules. Its reactive sites allow for further functionalization, enabling chemists to design novel compounds with tailored properties. For instance, researchers have utilized this compound to develop new surfactants with improved biocompatibility and reduced toxicity, which could revolutionize applications in cosmetics and personal care products.

The pharmacological potential of Decanoyl-N-taurine Sodium Salt has been further explored in preclinical studies. These studies suggest that it may have anti-inflammatory properties by modulating the activity of certain enzymes involved in inflammatory pathways. Additionally, its ability to enhance membrane permeability has led to investigations into its use as an adjuvant in vaccine formulations, potentially improving immune responses to antigens.

In conclusion, Decanoyl-N-taurine Sodium Salt (CAS No. 20461-70-5) is a multifaceted compound with significant applications across various domains of chemical biology and pharmaceutical science. Its unique structural features and functional properties make it a valuable tool for drug delivery, biomolecule stabilization, and synthetic chemistry. As research continues to uncover new applications for this compound, its importance in advancing therapeutic modalities is likely to grow.